Cas no 73519-55-8 (Fenoxaprop)

• Product Name: Fenoxaprop
• CAS No: 73519-55-8
• MF: C₁₆H₁₂ClNO₅
• MW: 333.723183631897
• CID: 978130
• Update Time: 2023-08-02

Fenoxaprop Chemical and Physical Properties

Names and Identifiers

• FENOXAPROP
• Fenoxaprop acid
• Fenoxaprop [ANSI]
• HOE 53022
• Fenoxaprop-P [ISO]
• Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-
• 2-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoic acid
• (+-)-2-(4-((6-Chloro-2-benzoxazolyl)oxy)phenoxy)propanoic acid
• Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-
• 2-{4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy}propanoic acid
• Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, (+-)-
• (R)-2-(4-((6-Chloro-2-benzoxazolyl)o
• Fenoxaprop

• Inchi： 1S/C16H12ClNO5/c1-9(15(19)20)21-11-3-5-12(6-4-11)22-16-18-13-7-2-10(17)8-14(13)23-16/h2-9H,1H3,(H,19,20)
• InChI Key： MPPOHAUSNPTFAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 3.4
• Topological Polar Surface Area: 81.8